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Compound of Interest |

Compound Name: 3-Hydroxybenzaldehyde oxime
CAS No.: 139336-66-6
Cat. No.: B160891

Get Quote

This guide provides a comprehensive technical overview of 3-hydroxybenzaldehyde oxime, a
molecule of significant interest to researchers, scientists, and professionals in drug
development. From its historical context to its synthesis and diverse applications, this
document is structured to deliver field-proven insights and robust technical data.

Section 1: Discovery and Historical Context

The history of 3-hydroxybenzaldehyde oxime is intrinsically linked to the development of
organic chemistry in the 19th century. Its precursor, 3-hydroxybenzaldehyde, was first
synthesized in the early 1800s as chemists began to explore the derivatives of aromatic
compounds.[1] However, the synthesis of its corresponding oxime had to await the discovery of
hydroxylamine.

Hydroxylamine (NH20H) was first prepared as hydroxylammonium chloride in 1865 by the
German chemist Wilhelm Clemens Lossen.[2] This discovery was a critical milestone, as it
provided the necessary reagent to convert aldehydes and ketones into oximes.[2] The term
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"oxime" itself, a combination of "oxygen" and "imine," was coined in the 19th century to
describe this new class of compounds.[3]

While a singular, celebrated publication marking the "discovery" of 3-hydroxybenzaldehyde
oxime is not apparent in the historical record, its synthesis would have been a logical and
straightforward extension of the chemical knowledge of the late 19th century. Following the
work on benzaldehyde oxime and its derivatives, such as that documented by Charles M.
Luxmoore in 1896, the preparation of substituted benzaldehyde oximes, including the 3-
hydroxy isomer, would have been considered a routine derivatization.

The primary synthetic route, the condensation of an aldehyde with hydroxylamine, remains the
classical and most common method for preparing oximes.[3] This straightforward reaction
allowed for the creation of a vast library of oxime derivatives for various scientific investigations.

Section 2: Synthesis and Molecular Characteristics

3-Hydroxybenzaldehyde oxime is a white to pale yellow crystalline solid. Its molecular
structure, featuring a hydroxyl group and an oxime moiety on a benzene ring, gives it unique
chemical properties that are leveraged in various applications.

hvsicochemical .

Property Value Source
Molecular Formula C7H7NO2 [4]
Molecular Weight 137.14 g/mol [4]
CAS Number 22241-18-5 [4]

Synthesis Protocol

The most common and efficient method for the synthesis of 3-hydroxybenzaldehyde oxime is
the reaction of 3-hydroxybenzaldehyde with hydroxylamine hydrochloride in the presence of a
mild base.[5]

Experimental Protocol: Synthesis of 3-Hydroxybenzaldehyde Oxime
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» Reagent Preparation: In a round-bottom flask, dissolve 3-hydroxybenzaldehyde (1
equivalent) in ethanol.

» Addition of Hydroxylamine: To the stirred solution, add hydroxylamine hydrochloride (1.2
equivalents) followed by sodium acetate (1.3 equivalents). The sodium acetate acts as a
base to neutralize the HCI released from the hydroxylamine hydrochloride.

o Reaction: Stir the mixture at room temperature for 6 hours. The progress of the reaction can
be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, concentrate the mixture under reduced pressure to
remove the ethanol.

o Extraction: Extract the residue with anhydrous ether (3x).

e Washing and Drying: Wash the combined organic layers with saturated brine and dry over
anhydrous sodium sulfate (NazSOa).

« |solation: Filter the solution and evaporate the solvent under reduced pressure to yield 3-
hydroxybenzaldehyde oxime as a colorless oil or solid. A typical yield for this reaction is
approximately 96.3%.[5]

The causality behind this experimental design lies in the nucleophilic addition of hydroxylamine
to the carbonyl carbon of the aldehyde, followed by dehydration to form the C=N double bond
of the oxime. Ethanol is a suitable solvent as it dissolves the reactants and is easily removed.
Sodium acetate is a sufficiently weak base to deprotonate the hydroxylamine hydrochloride
without causing unwanted side reactions.
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Synthesis workflow for 3-Hydroxybenzaldehyde Oxime.

Section 3: Spectroscopic Characterization

The structural elucidation of 3-hydroxybenzaldehyde oxime is confirmed through various

spectroscopic techniques.

« Infrared (IR) Spectroscopy: Oximes exhibit characteristic bands in their IR spectra. Key
absorptions for 3-hydroxybenzaldehyde oxime include those for the O-H stretch (around
3600 cm~1), the C=N stretch (around 1665 cm~1), and the N-O stretch (around 945 cm~1).[3]

e Mass Spectrometry (MS): The mass spectrum provides information about the molecular
weight and fragmentation pattern of the molecule.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
crucial for confirming the connectivity of atoms within the molecule.

Section 4: Applications in Research and Drug
Development
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The chemical structure of 3-hydroxybenzaldehyde oxime, with its phenolic hydroxyl and
oxime groups, makes it a versatile molecule with several important applications.

Metal lon Chelation and Coordination Chemistry

The ortho positioning of the hydroxyl and oxime groups allows 3-hydroxybenzaldehyde
oxime to act as a bidentate or tridentate ligand, forming stable complexes with various metal
ions. This property is utilized in:

o Hydrometallurgy: For the selective extraction of metal ions.
o Analytical Chemistry: In the determination of metal ion concentrations.

» Materials Science: As a building block for coordination compounds and metal-organic
frameworks (MOFs) with potential catalytic and magnetic properties.

Intermediate in Pharmaceutical and Agrochemical
Synthesis

3-Hydroxybenzaldehyde oxime serves as a valuable intermediate in the synthesis of more
complex molecules with biological activity.[1]

o Bioactive Heterocycles: It is a precursor for the synthesis of various heterocyclic compounds.

o Antimicrobial and Antioxidant Agents: The oxime moiety is present in a number of
compounds with demonstrated antimicrobial and antioxidant properties.

e Drug Discovery: Its derivatives are being investigated for various therapeutic applications.
For instance, O-benzyl oxime derivatives of hydroxybenzaldehydes have been studied as
dual-acting agents targeting aldose reductase and oxidative stress, which are implicated in
diabetic complications.
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Applications of 3-Hydroxybenzaldehyde Oxime.

Section 5: Future Outlook

3-Hydroxybenzaldehyde oxime continues to be a relevant molecule in both academic and
industrial research. Its utility as a versatile building block in organic synthesis, particularly for
the creation of novel pharmaceutical agents, ensures its continued importance. Future
research will likely focus on the development of new synthetic methodologies that are more
environmentally friendly ("green chemistry") and the exploration of its derivatives for new
therapeutic targets. The inherent chelating ability of this compound also suggests potential for
further investigation in sensor technology and environmental remediation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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